1-(2-bromopyridin-3-yl)-2-methylpropan-1-one
Overview
Description
Compounds with a bromopyridinyl group, such as 1-(2-bromopyridin-3-yl)pyrrolidin-3-ol , are often used in chemical synthesis due to their reactivity. They typically have a bromine atom attached to a pyridine ring, which can participate in various chemical reactions .
Synthesis Analysis
The synthesis of bromopyridinyl compounds often involves the use of brominating agents on pyridine derivatives . For example, 2-bromonicotinic acid can be converted to (2-bromopyridin-3-yl)methanol using sodium borohydride in a reduction reaction .Molecular Structure Analysis
The molecular structure of bromopyridinyl compounds can be determined using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry . The presence of the bromine atom can often be confirmed by its characteristic isotopic pattern in the mass spectrum .Chemical Reactions Analysis
Bromopyridinyl compounds can participate in various chemical reactions. For example, they can undergo Suzuki-Miyaura cross-coupling reactions, which are commonly used to form carbon-carbon bonds .Physical and Chemical Properties Analysis
The physical and chemical properties of bromopyridinyl compounds can vary widely. For example, (2-bromopyridin-3-yl)methanol is a solid at room temperature and has a molecular weight of 188.02 .Mechanism of Action
Target of Action
Bromopyridines, a class of compounds to which this molecule belongs, are often used in the suzuki-miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process .
Mode of Action
In the context of Suzuki-Miyaura cross-coupling reactions, the bromopyridine compound acts as an electrophile . The bromine atom on the pyridine ring is replaced by a nucleophile in a reaction facilitated by a palladium catalyst . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The suzuki-miyaura cross-coupling reactions in which bromopyridines are used can lead to the synthesis of various biologically active compounds . These compounds can then interact with various biochemical pathways depending on their structure and functional groups.
Result of Action
The products of suzuki-miyaura cross-coupling reactions can have various biological activities depending on their structure .
Action Environment
The action, efficacy, and stability of 1-(2-bromopyridin-3-yl)-2-methylpropan-1-one can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura cross-coupling reactions can be affected by the reaction conditions, such as temperature, solvent, and the presence of a base . Additionally, the stability of the compound can be influenced by factors such as pH, temperature, and light exposure.
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromopyridin-3-yl)-2-methylpropan-1-one involves the conversion of 2-bromopyridine to 2-bromopyridin-3-ol, followed by the reaction of the resulting compound with 2-methylpropan-1-one in the presence of a dehydrating agent.", "Starting Materials": [ "2-bromopyridine", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "2-methylpropan-1-one", "Phosphorus pentoxide (P2O5)" ], "Reaction": [ "Step 1: Conversion of 2-bromopyridine to 2-bromopyridin-3-ol", "2-bromopyridine is treated with sodium hydroxide and hydrogen peroxide to form 2-bromopyridin-3-ol.", "Step 2: Reaction of 2-bromopyridin-3-ol with 2-methylpropan-1-one", "2-bromopyridin-3-ol is reacted with 2-methylpropan-1-one in the presence of phosphorus pentoxide as a dehydrating agent to form 1-(2-bromopyridin-3-yl)-2-methylpropan-1-one." ] } | |
CAS No. |
153473-74-6 |
Molecular Formula |
C9H10BrNO |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
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